Cas no 216060-06-9 (2,4-Quinolinedicarboxylic acid, 8-bromo-)

• Product Name: 2,4-Quinolinedicarboxylic acid, 8-bromo-
• CAS No: 216060-06-9
• MF: C₁₁H₆BrNO₄
• MW: 296.073642253876
• MDL: MFCD27947450
• CID: 3910424
• PubChem ID: 10979348
• Update Time: 2025-10-29

2,4-Quinolinedicarboxylic acid, 8-bromo- Chemical and Physical Properties

Names and Identifiers

• 2,4-Quinolinedicarboxylic acid, 8-bromo-
• 8-Bromo-quinoline-2,4-dicarboxylic acid
• 8-Bromoquinoline-2,4-dicarboxylic acid
• SB69554
• 216060-06-9
• SCHEMBL8110965
• 8-bromoquinoline-2,4-dicarboxylicAcid
• F74837
• CHEMBL72744
• MFCD27947450

• MDL： MFCD27947450
• Inchi： 1S/C11H6BrNO4/c12-7-3-1-2-5-6(10(14)15)4-8(11(16)17)13-9(5)7/h1-4H,(H,14,15)(H,16,17)
• InChI Key： CVVIPWRSINNKPF-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C(C(=O)O)C=C(C(=O)O)N=C21

Computed Properties

• Exact Mass: 294.94802g/mol
• Monoisotopic Mass: 294.94802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 87.5Ų

Additional information on 2,4-Quinolinedicarboxylic acid, 8-bromo-

Introduction to 2,4-Quinolinedicarboxylic acid, 8-bromo- (CAS No. 216060-06-9): Applications and Recent Research Developments

2,4-Quinolinedicarboxylic acid, 8-bromo-, identified by its Chemical Abstracts Service Number (CAS No. 216060-06-9), is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the quinoline derivatives family, which is well-known for its diverse biological activities and industrial applications. The presence of both carboxylic acid functional groups and a bromine substituent at the 8-position enhances its reactivity and utility in synthetic chemistry.

The structure of 2,4-Quinolinedicarboxylic acid, 8-bromo- features a quinoline core, which is a bicyclic aromatic system consisting of a benzene ring fused to a pyridine ring. This unique structural framework imparts remarkable stability and flexibility, making it a valuable scaffold for designing novel molecules. The two carboxylic acid groups at the 2- and 4-positions provide opportunities for further functionalization, while the bromine atom at the 8-position serves as a handle for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings.

In recent years, 2,4-Quinolinedicarboxylic acid, 8-bromo- has been extensively studied for its potential applications in drug discovery and material science. One of the most promising areas of research is its use as a precursor in the synthesis of bioactive molecules. Quinoline derivatives have long been recognized for their antimicrobial, antiviral, and anticancer properties. The introduction of additional functional groups, such as carboxylic acids and bromine atoms, further expands the spectrum of possible biological activities.

Recent studies have highlighted the role of 2,4-Quinolinedicarboxylic acid, 8-bromo- in the development of novel anticancer agents. Researchers have demonstrated that modifications at the quinoline core can lead to compounds with enhanced cytotoxicity against various cancer cell lines. For instance, derivatives of this compound have shown promising results in inhibiting kinases and other enzymes involved in tumor growth and progression. The carboxylic acid groups can be used to link other pharmacophores or to form metal complexes that exhibit improved bioavailability and targeted delivery.

Another area where 2,4-Quinolinedicarboxylic acid, 8-bromo- has found utility is in materials science. The compound's ability to form coordination complexes with transition metals makes it an excellent candidate for designing luminescent materials and catalysts. These complexes have potential applications in optoelectronics, sensors, and catalytic processes. The bromine atom facilitates the introduction of additional functional groups through palladium-catalyzed cross-coupling reactions, enabling the creation of tailored materials with specific properties.

The synthesis of 2,4-Quinolinedicarboxylic acid, 8-bromo- involves multi-step organic transformations that highlight its synthetic versatility. Common synthetic routes include bromination of quinoline derivatives followed by carboxylation at the 2- and 4-positions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research and industrial applications.

In conclusion,2,4-Quinolinedicarboxylic acid, 8-bromo-(CAS No. 216060-06-9) is a versatile compound with significant potential in pharmaceuticals and materials science. Its unique structure and reactivity make it an invaluable building block for designing novel bioactive molecules and functional materials. As research continues to uncover new applications for this compound,2,4-Quinolinedicarboxylic acid, 8-bromo, will undoubtedly play a crucial role in advancing scientific innovation across multiple disciplines.